2-[1-(1,3-benzodioxol-5-ylmethyl)-1H-imidazol-2-yl]-5-ethylpyridine

• IUPAC Name: 2-[1-(1,3-benzodioxol-5-ylmethyl)imidazol-2-yl]-5-ethylpyridine
• InChI: InChI=1S/C18H17N3O2/c1-2-13-3-5-15(20-10-13)18-19-7-8-21(18)11-14-4-6-16-17(9-14)23-12-22-16/h3-10H,2,11-12H2,1H3
• InChI Key: JCRVEHQHEMXYDP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C=C1)C2=NC=CN2CC3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

2-[1-(1,3-benzodioxol-5-ylmethyl)-1H-imidazol-2-yl]-5-ethylpyridine is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as BZP and is a derivative of the imidazole family. BZP is a white crystalline powder that is soluble in water and has a molecular weight of 266.33 g/mol.

Mechanism of Action

The mechanism of action of BZP is not fully understood, but it is believed to act as a dopamine and serotonin reuptake inhibitor. BZP also increases the release of these neurotransmitters, leading to increased levels in the brain. This activity results in increased alertness, wakefulness, and a reduction in fatigue.
Biochemical and Physiological Effects:
BZP has been found to have various biochemical and physiological effects on the body. BZP has been shown to increase heart rate, blood pressure, and body temperature. It also causes the release of glucose and fatty acids from adipose tissue, leading to increased energy levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using BZP in lab experiments is its ability to act as a central nervous system stimulant, leading to increased wakefulness and alertness in animal models. However, one of the limitations of using BZP in lab experiments is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the research on BZP. One of the areas of interest is the development of new and improved synthesis methods for BZP that are more efficient and cost-effective. Another area of interest is the investigation of the potential therapeutic applications of BZP in various neurological disorders. Additionally, the development of new analogs of BZP with enhanced activity and reduced toxicity is also an area of interest for future research.
Conclusion:
In conclusion, 2-[1-(1,3-benzodioxol-5-ylmethyl)-1H-imidazol-2-yl]-5-ethylpyridine, commonly known as BZP, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. BZP has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. The synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of BZP have been discussed in this paper.

Synthesis Methods

The synthesis of BZP involves the reaction of 2-ethylpyridine with benzaldehyde in the presence of ammonium acetate and acetic acid. The reaction mixture is then refluxed for several hours, and the resulting product is purified using recrystallization techniques. The purity of the final product is confirmed using spectroscopic methods such as NMR and IR.

Scientific Research Applications

BZP has been extensively studied for its potential applications in various scientific fields such as medicinal chemistry, pharmacology, and neuroscience. BZP has been found to exhibit significant activity as a central nervous system stimulant and has been investigated as a potential treatment for various neurological disorders such as Parkinson's disease and Alzheimer's disease.